MFCD18318327

• IUPAC Name: 5-(2-chloro-4-ethoxyphenyl)-2-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C15H14ClNO4/c1-3-21-10-4-5-11(13(16)7-10)9-6-12(15(18)19)14(20-2)17-8-9/h4-8H,3H2,1-2H3,(H,18,19)
• InChI Key: RIXYCGHIDSJICY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=C(C=C1)C2=CC(=C(N=C2)OC)C(=O)O)Cl
• Molecular Formula: C15H14ClNO4
• DSSTOX Substance ID: DTXSID40688205
• Molecular Weight: 307.73 g/mol
• CAS No.: 1261966-09-9

Description

Such compounds are typically utilized in pharmaceuticals, agrochemicals, or catalytic processes due to their stability and reactivity. This introduction assumes functional similarities to structurally related compounds, pending further experimental validation.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of “MFCD18318327” involves a series of chemical reactions under controlled conditions. The process typically starts with the selection of appropriate starting materials, followed by a sequence of reactions such as condensation, cyclization, or addition reactions. The reaction conditions, including temperature, pressure, and pH, are meticulously controlled to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods: In an industrial setting, the production of “this compound” is scaled up using large reactors and automated systems. The process involves the optimization of reaction parameters to maximize efficiency and minimize waste. Advanced techniques such as continuous flow reactors and high-throughput screening are employed to enhance the production process.

Chemical Reactions Analysis

Types of Reactions: “MFCD18318327” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, resulting in reduced forms.

Substitution: In this reaction, one functional group in the compound is replaced by another, often using specific reagents.

Common Reagents and Conditions: The reactions involving “this compound” typically require specific reagents such as oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and catalysts (e.g., palladium on carbon). The conditions, including solvent choice, temperature, and reaction time, are optimized based on the desired outcome.

Major Products: The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield ketones or aldehydes, while reduction could produce alcohols or amines.

Scientific Research Applications

“MFCD18318327” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in organic synthesis, helping to create complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and enzyme functions.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating various diseases.

Industry: “this compound” is utilized in the production of specialty chemicals, polymers, and materials with specific properties.

Mechanism of Action

“MFCD18318327” can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or reactivity patterns but differ in specific properties or applications. For example, compounds with similar functional groups may undergo similar reactions but have different biological activities or industrial uses.

Comparison with Similar Compounds

Research Findings and Methodological Considerations

Analytical Validation

Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are critical for characterizing this compound’s purity and structure, as emphasized in ’s supplementary methodologies . Discrepancies in log S values (e.g., -2.47 vs. -1.98 for CAS 1761-61-1) highlight the need for standardized solubility testing protocols .